Cas no 2222933-95-9 (pyrimidin-d3-5-amine)

• Product Name: pyrimidin-d3-5-amine
• CAS No: 2222933-95-9
• MF: C₄H₅N₃
• MW: 98.1210849285126
• CID: 6821080
• PubChem ID: 164662481
• Update Time: 2025-04-03

pyrimidin-d3-5-amine Chemical and Physical Properties

Names and Identifiers

• pyrimidin-d3-5-amine
• CS-21696
• 2222933-95-9

• Inchi： 1S/C4H5N3/c5-4-1-6-3-7-2-4/h1-3H,5H2/i1D,2D,3D
• InChI Key： FVLAYJRLBLHIPV-CBYSEHNBSA-N
• SMILES： NC1=C([2H])N=C([2H])N=C1[2H]

Computed Properties

• Exact Mass: 98.067177410Da
• Monoisotopic Mass: 98.067177410Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 51.8Ų